Cas no 82311-69-1 (3-Bromo-L-phenylalanine)

3-Bromo-L-phenylalanine is a halogenated derivative of the essential amino acid L-phenylalanine, where a bromine atom is introduced at the 3-position of the aromatic ring. This modification enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical research. The bromine substitution offers a reactive site for further functionalization, making it valuable in peptide modification and the development of bioactive compounds. Its chiral purity ensures compatibility with stereospecific reactions, particularly in medicinal chemistry applications. The compound is commonly employed in the study of enzyme inhibitors and as a building block for tailored amino acid derivatives, benefiting from the stability and reactivity imparted by the bromine moiety.
3-Bromo-L-phenylalanine structure
3-Bromo-L-phenylalanine structure
Product Name:3-Bromo-L-phenylalanine
CAS No:82311-69-1
MF:C9H10BrNO2
MW:244.085201740265
MDL:MFCD06659110
CID:60424
PubChem ID:2762259
Update Time:2025-06-07

3-Bromo-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-3-(3-bromophenyl)propanoic acid
    • 3-Bromo-L-phenylalanine
    • 3-Br-L-Phe-OH
    • H-Phe(3-Br)-OH
    • L-3-Bromophe
    • L-3-Bromophenylalanine
    • (2S)-2-amino-3-(3-bromophenyl)propanoic acid
    • (L)-3-Bromophenyl alanine
    • 3-Br-Phe-OH
    • 3-Bromo-L-phenylalanine (ACI)
    • (S)-2-Amino-3-(3-bromophenyl)propanoicacid
    • HY-W008183
    • PD196538
    • 82311-69-1
    • L-Phenylalanine, 3-bromo-
    • CS-W008183
    • DTXSID50376126
    • (S)-2-AMINO-3-(3-BROMOPHENYL)PROPIONIC ACID
    • 3-Bromo-L-phenylalanine, 95%
    • 6CV
    • FS-1311
    • EN300-384090
    • 3-bromo-phenylalanine
    • AMY4445
    • L-3-BR-PHE-OH
    • AC-5854
    • A5332
    • CHEMBL3809682
    • J-300373
    • SCHEMBL44027
    • (L)-Bromophenyl alanine
    • GDMOHOYNMWWBAU-QMMMGPOBSA-N
    • AKOS012010389
    • (S)-2-amino-3-(3-bromophenyl)propanoic acid;(S)-3-(3-BROMOPHENYL)-BETA-ALANINE
    • MFCD06659110
    • DB-068233
    • DA-49571
    • 3-Bromophenylalanine
    • MDL： MFCD06659110
    • Inchi： 1S/C9H10BrNO2/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m0/s1
    • InChI Key： GDMOHOYNMWWBAU-QMMMGPOBSA-N
    • SMILES： C(C1C=CC=C(Br)C=1)[C@H](N)C(=O)O

Computed Properties

  • Exact Mass: 242.98900
  • Monoisotopic Mass: 242.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.8
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • Density: 1.588
  • Melting Point: 227-232°C
  • Boiling Point: 368.4°C at 760 mmHg
  • Flash Point: 368.4 °C at 760 mmHg
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 63.32000
  • LogP: 2.10380
  • Specific Rotation: +5° (c=4 in 1N NaOH)

3-Bromo-L-phenylalanine Security Information

3-Bromo-L-phenylalanine Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

3-Bromo-L-phenylalanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
012748-1g
S)-2-Amino-3-(3-bromophenyl)propanoic acid
 82311-69-1 95%
1g
 ￡10.00 2022-03-01
Fluorochem
012748-5g
S)-2-Amino-3-(3-bromophenyl)propanoic acid
 82311-69-1 95%
5g
 ￡43.00 2022-03-01
Fluorochem
012748-10g
S)-2-Amino-3-(3-bromophenyl)propanoic acid
 82311-69-1 95%
10g
 ￡83.00 2022-03-01
Fluorochem
012748-25g
S)-2-Amino-3-(3-bromophenyl)propanoic acid
 82311-69-1 95%
25g
 ￡189.00 2022-03-01
Chemenu
CM119363-100g
3-Bromo-L-phenylalanine
 82311-69-1 97%
100g
 $470 2021-06-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R027730-1g
3-Bromo-L-phenylalanine
 82311-69-1 97%
1g
 ￥59 2021-08-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R027730-250mg
3-Bromo-L-phenylalanine
 82311-69-1 97%
250mg
 ￥1007 2021-08-25
ChemScence
CS-W008183-5g
3-Bromo-L-phenylalanine
 82311-69-1 99.80%
5g
 $26.0 2022-04-26
ChemScence
CS-W008183-10g
3-Bromo-L-phenylalanine
 82311-69-1 99.80%
10g
 $47.0 2022-04-26
ChemScence
CS-W008183-25g
3-Bromo-L-phenylalanine
 82311-69-1 99.80%
25g
 $111.0 2022-04-26

3-Bromo-L-phenylalanine Production Method

Production Method 1

82311-69-1 82311-69-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  50 °C
Reference
The asymmetric synthesis of enantiomerically enriched (S)-3'- and 4'-bromophenylalanines and their α-methyl substituted analogs
Dadayan, A. S.; et al, Hayastani Kimiakan Handes, 2011, 64(2), 225-232

Production Method 2

2221051-31-4 2221051-31-4
82311-69-1 82311-69-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  3 h, 100 °C
Reference
Design, synthesis, and functional assessment of Cmpd-15 derivatives as negative allosteric modulators for the β2-adrenergic receptor
Meng, Kaicheng; et al, Bioorganic & Medicinal Chemistry, 2018, 26(9), 2320-2330

Production Method 3

823-78-9 823-78-9
82311-69-1 82311-69-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethylformamide ;  3 min, 45 - 50 °C
1.2 Reagents: Acetic acid ;  neutralized
2.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  50 °C
Reference
The asymmetric synthesis of enantiomerically enriched (S)-3'- and 4'-bromophenylalanines and their α-methyl substituted analogs
Dadayan, A. S.; et al, Hayastani Kimiakan Handes, 2011, 64(2), 225-232

Production Method 4

275826-35-2 275826-35-2
82311-69-1 82311-69-1
32862-97-8 32862-97-8
Reaction Conditions
1.1 Catalysts: Phenylalanine ammonia-lyase ,  Aminomutase, phenylalanine 2,3- Solvents: Water ;  24 h, pH 8, 30 °C
Reference
Kinetic Resolution of Aromatic β-Amino Acids Using a Combination of Phenylalanine Ammonia Lyase and Aminomutase Biocatalysts
Weise, Nicholas J.; et al, Advanced Synthesis & Catalysis, 2017, 359(9), 1570-1576

Production Method 5

189892-26-0 189892-26-0
82311-69-1 82311-69-1
Reaction Conditions
1.1 Catalysts: Chymotrypsin Solvents: Water
Reference
Synthesis and resolution of novel 3'-substituted phenylalanine amides
Knittel, James J.; et al, Peptide Research, 1990, 3(4), 176-81

Production Method 6

14473-91-7 14473-91-7
82311-69-1 82311-69-1
Reaction Conditions
1.1 Catalysts: Phenylalanine ammonia-lyase Solvents: Water ;  48 h, pH 10, 30 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  pH 1.5, 30 °C
Reference
Mapping the Hydrophobic Substrate Binding Site of Phenylalanine Ammonia-Lyase from Petroselinum crispum
Nagy, Emma Z. A.; et al, ACS Catalysis, 2019, 9(9), 8825-8834

Production Method 7

32862-97-8 32862-97-8
82311-69-1 82311-69-1
Reaction Conditions
1.1 Reagents: Ammonium carbamate Solvents: Water ;  24 h, pH 9.9, 30 °C
Reference
Intensified biocatalytic production of enantiomerically pure halophenylalanines from acrylic acids using ammonium carbamate as the ammonia source
Weise, Nicholas J.; et al, Catalysis Science & Technology, 2016, 6(12), 4086-4089

Production Method 8

128834-02-6 128834-02-6
82311-69-1 82311-69-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol
2.1 Catalysts: Chymotrypsin Solvents: Water
Reference
Synthesis and resolution of novel 3'-substituted phenylalanine amides
Knittel, James J.; et al, Peptide Research, 1990, 3(4), 176-81

Production Method 9

141-82-2 141-82-2
3132-99-8 3132-99-8
82311-69-1 82311-69-1
Reaction Conditions
1.1 Catalysts: Piperidine Solvents: Pyridine ;  6 h, 80 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Catalysts: Phenylalanine ammonia-lyase Solvents: Water ;  48 h, pH 10, 30 °C
2.2 Reagents: Sulfuric acid Solvents: Water ;  pH 1.5, 30 °C
Reference
Mapping the Hydrophobic Substrate Binding Site of Phenylalanine Ammonia-Lyase from Petroselinum crispum
Nagy, Emma Z. A.; et al, ACS Catalysis, 2019, 9(9), 8825-8834

Production Method 10

823-78-9 823-78-9
81477-94-3 81477-94-3
82311-69-1 82311-69-1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Cinchonanium, 1-(9-anthracenylmethyl)-9-(2-propenyloxy)-, bromide, (9S)- Solvents: Chloroform ,  Toluene ,  Water ;  72 h, -40 °C
2.1 Reagents: Hydrochloric acid Solvents: Water ;  3 h, 100 °C
Reference
Design, synthesis, and functional assessment of Cmpd-15 derivatives as negative allosteric modulators for the β2-adrenergic receptor
Meng, Kaicheng; et al, Bioorganic & Medicinal Chemistry, 2018, 26(9), 2320-2330

Production Method 11

119-61-9 119-61-9
6456-74-2 6456-74-2
82311-69-1 82311-69-1
Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: Toluene ;  8 h, 130 °C
2.1 Reagents: Potassium hydroxide Catalysts: Cinchonanium, 1-(9-anthracenylmethyl)-9-(2-propenyloxy)-, bromide, (9S)- Solvents: Chloroform ,  Toluene ,  Water ;  72 h, -40 °C
3.1 Reagents: Hydrochloric acid Solvents: Water ;  3 h, 100 °C
Reference
Design, synthesis, and functional assessment of Cmpd-15 derivatives as negative allosteric modulators for the β2-adrenergic receptor
Meng, Kaicheng; et al, Bioorganic & Medicinal Chemistry, 2018, 26(9), 2320-2330

Production Method 12

823-78-9 823-78-9
70591-20-7 70591-20-7
82311-69-1 82311-69-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Toluene ,  Water
1.2 Reagents: Hydrochloric acid Solvents: Benzene ,  Water
2.1 Reagents: Hydrochloric acid Solvents: Methanol
3.1 Catalysts: Chymotrypsin Solvents: Water
Reference
Synthesis and resolution of novel 3'-substituted phenylalanine amides
Knittel, James J.; et al, Peptide Research, 1990, 3(4), 176-81

Production Method 13

14473-91-7 14473-91-7
82311-69-1 82311-69-1
788153-27-5 788153-27-5
Reaction Conditions
1.1 Reagents: Ammonia Catalysts: Aminomutase, phenylalanine 2,3- Solvents: Water ;  24 h, pH 10, 30 °C
1.2 5 min, 99 °C
Reference
Phenylalanine Aminomutase-Catalyzed Addition of Ammonia to Substituted Cinnamic Acids: A Route to Enantiopure α- and β-Amino Acids
Szymanski, Wiktor; et al, Journal of Organic Chemistry, 2009, 74(23), 9152-9157

Production Method 14

141-82-2 141-82-2
3132-99-8 3132-99-8
82311-69-1 82311-69-1
32862-97-8 32862-97-8
Reaction Conditions
1.1 Reagents: Ammonium formate Solvents: Ethanol ;  4 h, reflux
2.1 Catalysts: Phenylalanine ammonia-lyase ,  Aminomutase, phenylalanine 2,3- Solvents: Water ;  24 h, pH 8, 30 °C
Reference
Kinetic Resolution of Aromatic β-Amino Acids Using a Combination of Phenylalanine Ammonia Lyase and Aminomutase Biocatalysts
Weise, Nicholas J.; et al, Advanced Synthesis & Catalysis, 2017, 359(9), 1570-1576

Production Method 15

141-82-2 141-82-2
3132-99-8 3132-99-8
82311-69-1 82311-69-1
788153-27-5 788153-27-5
Reaction Conditions
1.1 Catalysts: Piperidine Solvents: Pyridine ;  80 - 180 min, reflux
2.1 Reagents: Ammonia Catalysts: Aminomutase, phenylalanine 2,3- Solvents: Water ;  24 h, pH 10, 30 °C
2.2 5 min, 99 °C
Reference
Phenylalanine Aminomutase-Catalyzed Addition of Ammonia to Substituted Cinnamic Acids: A Route to Enantiopure α- and β-Amino Acids
Szymanski, Wiktor; et al, Journal of Organic Chemistry, 2009, 74(23), 9152-9157

3-Bromo-L-phenylalanine Raw materials

3-Bromo-L-phenylalanine Preparation Products

3-Bromo-L-phenylalanine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:82311-69-1)3-Bromo-L-phenylalanine
Order Number:sfd6423
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:82311-69-1)3-Bromo-L-phenylalanine
Order Number:A840298
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:49
Price ($):219.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:82311-69-1)3-溴-L-苯基丙氨酸
Order Number:LE27025085
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:01
Price ($):discuss personally
Email:18501500038@163.com

3-Bromo-L-phenylalanine Related Literature

Related Categories

82311-69-1 (3-Bromo-L-phenylalanine) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:82311-69-1)3-Bromo-L-phenylalanine
sfd6423
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:82311-69-1)3-Bromo-L-phenylalanine
A840298
Purity:99%
Quantity:100g
Price ($):219.0
Email